Cas no 1007517-46-5 (Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate)
1007517-46-5 structure
Product Name:Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate
CAS No:1007517-46-5
MF:C7H9BrN2O2
MW:233.062560796738
MDL:MFCD08701079
CID:1068858
PubChem ID:23006107
Update Time:2025-04-20
Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate
- AC1Q4442
- methyl 3-(4-bromopyrazolyl)propanoate
- MolPort-000-930-130
- SBB051103
- methyl 3-(4-bromopyrazol-1-yl)propanoate
- 3-(4-bromopyrazol-1-yl)propionic acid methyl ester
- 3-(4-bromo-1-pyrazolyl)propanoic acid methyl ester
- methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate(SALTDATA
- methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate(SALTDATA: FREE)
- ALBB-012088
- STL428959
- EN300-72656
- methyl3-(4-bromo-1H-pyrazol-1-yl)propanoate
- DTXSID00629694
- Methyl 4-bromo-1H-pyrazole-1-propanoate
- 1007517-46-5
- DB-431286
- SCHEMBL15447742
- MFCD08701079
- G21944
- 1H-Pyrazole-1-propanoic acid, 4-bromo-, methyl ester
- Z729840286
- AKOS003673634
-
- MDL： MFCD08701079
- Inchi： 1S/C7H9BrN2O2/c1-12-7(11)2-3-10-5-6(8)4-9-10/h4-5H,2-3H2,1H3
- InChI Key： HIBCHSRWJQMUTN-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)CCC(=O)OC
Computed Properties
- Exact Mass: 231.98474g/mol
- Monoisotopic Mass: 231.98474g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12000
- LogP: 1.20870
Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M294193-50mg |
Methyl 3-(4-Bromo-1H-pyrazol-1-yl)propanoate |
1007517-46-5 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M294193-100mg |
Methyl 3-(4-Bromo-1H-pyrazol-1-yl)propanoate |
1007517-46-5 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M294193-500mg |
Methyl 3-(4-Bromo-1H-pyrazol-1-yl)propanoate |
1007517-46-5 | 500mg |
$ 295.00 | 2022-06-04 | ||
| Chemenu | CM304888-5g |
Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate |
1007517-46-5 | 95% | 5g |
$707 | 2021-08-18 | |
| abcr | AB267316-1 g |
Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate |
1007517-46-5 | 1g |
€367.20 | 2023-04-26 | ||
| abcr | AB267316-5 g |
Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate |
1007517-46-5 | 5g |
€1,001.00 | 2022-06-11 | ||
| Chemenu | CM304888-1g |
Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate |
1007517-46-5 | 95% | 1g |
$280 | 2023-02-03 | |
| Chemenu | CM304888-5g |
Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate |
1007517-46-5 | 95% | 5g |
$748 | 2023-02-03 | |
| Matrix Scientific | 062527-500mg |
Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate |
1007517-46-5 | 500mg |
$237.00 | 2023-09-10 | ||
| Enamine | EN300-72656-0.05g |
methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate |
1007517-46-5 | 95.0% | 0.05g |
$54.0 | 2025-02-20 |
Methyl 3-(4-bromo-1H-pyrazol-1-yl)propanoate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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